8-O-Acetylshanzhiside methyl ester
8-O-Acetylshanzhiside methyl ester
Brand Name:
Vulcanchem
CAS No.:
57420-46-9
VCID:
VC0207754
InChI:
InChI=1S/C19H28O12/c1-7(21)31-19(2)4-9(22)11-8(16(26)27-3)6-28-17(12(11)19)30-18-15(25)14(24)13(23)10(5-20)29-18/h6,9-15,17-18,20,22-25H,4-5H2,1-3H3/t9-,10-,11+,12-,13-,14+,15-,17+,18+,19+/m1/s1
SMILES:
Molecular Formula:
C19H28O12
Molecular Weight:
448.4 g/mol
8-O-Acetylshanzhiside methyl ester
CAS No.: 57420-46-9
Reference Standards
VCID: VC0207754
Molecular Formula: C19H28O12
Molecular Weight: 448.4 g/mol
| CAS No. | 57420-46-9 |
|---|---|
| Product Name | 8-O-Acetylshanzhiside methyl ester |
| Molecular Formula | C19H28O12 |
| Molecular Weight | 448.4 g/mol |
| IUPAC Name | methyl (1S,4aS,5R,7S,7aS)-7-acetyloxy-5-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate |
| Standard InChI | InChI=1S/C19H28O12/c1-7(21)31-19(2)4-9(22)11-8(16(26)27-3)6-28-17(12(11)19)30-18-15(25)14(24)13(23)10(5-20)29-18/h6,9-15,17-18,20,22-25H,4-5H2,1-3H3/t9-,10-,11+,12-,13-,14+,15-,17+,18+,19+/m1/s1 |
| Standard InChIKey | ARFRZOLTIRQFCI-NGQYDJQZSA-N |
| Isomeric SMILES | CC(=O)O[C@]1(C[C@H]([C@H]2[C@@H]1[C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)C |
| Canonical SMILES | CC(=O)OC1(CC(C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O)C |
| Appearance | Powder |
| Synonyms | 8-O-acetyl shanzhiside methyl ester Ac-Shanz-ME |
| PubChem Compound | 162823 |
| Last Modified | Nov 11 2021 |
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